Cas no 2172063-63-5 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-hydroxy-2-methylpropanoic acid
• CAS No: 2172063-63-5
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6526524
• PubChem ID: 165878069
• Update Time: 2025-05-30

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-hydroxy-2-methylpropanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-hydroxy-2-methylpropanoic acid
• EN300-1475764
• 2172063-63-5

• Inchi： 1S/C26H32N2O6/c1-3-4-9-17(14-23(29)27-16-26(2,33)24(30)31)28-25(32)34-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22,33H,3-4,9,14-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： CCYNKSBDXTXRQX-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCC(C(=O)O)(C)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-hydroxy-2-methylpropanoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-hydroxy-2-methylpropanoic Acid (CAS No. 2172063-63-5)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-hydroxy-2-methylpropanoic acid, identified by its CAS number 2172063-63-5, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structure of this molecule incorporates several key functional groups, including an amino group, a methoxycarbonyl group, and a fluorenyl moiety, which contribute to its unique chemical properties and reactivity.

The< strong>fluorenyl moiety is particularly noteworthy as it is known for its stability and rigidity, which can influence the compound's solubility, bioavailability, and interaction with biological targets. In addition, the presence of the< strong>methoxycarbonyl group suggests that this compound may be involved in peptide mimetics or other applications where protection of amino groups is necessary. The< strong>amino group and the< strong>carboxylic acid functionality at the end of the molecule further enhance its potential as a building block for more complex pharmaceutical agents.

This compound has been studied in the context of drug discovery due to its structural features that may confer favorable pharmacokinetic properties. For instance, the< strong>heptanamido moiety could influence metabolic stability, while the< strong>2-hydroxy-2-methylpropanoic acid component might contribute to solubility and binding affinity. Recent studies have explored derivatives of this compound for their potential in modulating various biological pathways, including those relevant to inflammation, cancer, and neurodegenerative diseases.

In the realm of medicinal chemistry, the synthesis of< strong>3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-hydroxy-2-methylpropanoic acid represents a significant achievement due to the complexity involved in constructing such a molecule. The synthetic route typically involves multi-step organic transformations, including protection-deprotection strategies to handle the reactive functional groups effectively. Advances in synthetic methodologies have enabled chemists to produce this compound with high purity and yield, facilitating further biological evaluation.

The< strong>CAS number 2172063-63-5 serves as a unique identifier for this compound, ensuring accurate documentation and retrieval of research data. This standardized nomenclature is crucial for researchers who need to reference this molecule in their publications, patents, or regulatory submissions. The systematic naming convention also aids in database searches and literature reviews, making it easier for scientists to stay updated on the latest findings related to this compound.

In terms of biological activity, preliminary studies have suggested that derivatives of< strong>3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-hydroxy-2-methylpropanoic acid may exhibit inhibitory effects on certain enzymes or receptors implicated in disease pathogenesis. For example, modifications to the fluorenyl group or the methoxycarbonyl moiety could alter binding interactions with target proteins. Such structural modifications are often explored to optimize potency and selectivity, thereby minimizing side effects.

The pharmaceutical industry continues to invest in research aimed at developing novel therapeutic agents based on compounds like< strong>3-3-(9H-fluoren -9 -yl)methoxycarbonylamino)heptanamido -2 -hydroxy -2 -methylpropanoic acid (CAS No. 2172063 -63 -5). The versatility of this molecule as a scaffold for drug design underscores its importance in modern medicinal chemistry. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify promising derivatives for further investigation.

The chemical properties of this compound also make it valuable for industrial applications beyond pharmaceuticals. For instance, it could serve as an intermediate in the synthesis of specialty chemicals or polymers where specific functional groups are required. The stability imparted by the fluorenyl group ensures that the compound remains intact under various reaction conditions, making it a reliable building block for synthetic chemists.

Ongoing research efforts are focused on expanding the chemical space explored by derivatives of< strong>3-(3-{(9H-fluoren -9 -yl)methoxycarbonyl}amino)heptanamido -2-hydroxy -2-methylpropanoic acid (CAS No. 2172063 -63 -5). Collaborative projects between academic institutions and pharmaceutical companies aim to uncover new biological functions and therapeutic applications. These endeavors are supported by advancements in analytical techniques that allow for detailed characterization of molecular interactions at an atomic level.

The future prospects for< strong>CAS No. 2172063 -63 -5/< strong>3-(3-{(9H-fluoren -9 -yl)methoxycarbonyl}amino)heptanamido -2-hydroxy -2-methylpropanoic acid remain promising as long as there is continued investment in research infrastructure and innovation. The ability to modify its structure systematically provides a robust platform for developing next-generation therapeutics tailored to meet unmet medical needs. As our understanding of disease mechanisms evolves, so too will our capacity to design molecules with enhanced efficacy and safety profiles.